Cas no 62848-40-2 (1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-)

1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- structure
62848-40-2 structure
Product Name:1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
CAS No:62848-40-2
MF:C10H15NO2
MW:181.231602907181
CID:429952
PubChem ID:71382260
Update Time:2025-04-19

1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
    • (4aS,8aR)-4a-methyl-4,5,6,7,8,8a-hexahydroisoquinoline-1,3-dione
    • (4aS,8aR)-4a-Methylhexahydroisoquinoline-1,3(2H,4H)-dione
    • DTXSID70804653
    • 62848-40-2
    • Inchi: 1S/C10H15NO2/c1-10-5-3-2-4-7(10)9(13)11-8(12)6-10/h7H,2-6H2,1H3,(H,11,12,13)/t7-,10-/m0/s1
    • InChI Key: LARCIEGGOJHJOS-XVKPBYJWSA-N
    • SMILES: O=C1[C@@H]2CCCC[C@@]2(C)CC(N1)=O

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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